Cas no 106652-26-0 (Piperazinium, 4-(6-acetyl-2-naphthalenyl)-1,1-dimethyl-, iodide)

Piperazinium, 4-(6-acetyl-2-naphthalenyl)-1,1-dimethyl-, iodide structure
106652-26-0 structure
Product Name:Piperazinium, 4-(6-acetyl-2-naphthalenyl)-1,1-dimethyl-, iodide
CAS No:106652-26-0
MF:C18H23IN2O
MW:410.292496919632
CID:1178518
PubChem ID:71334372
Update Time:2025-04-20

Piperazinium, 4-(6-acetyl-2-naphthalenyl)-1,1-dimethyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • Piperazinium, 4-(6-acetyl-2-naphthalenyl)-1,1-dimethyl-, iodide
    • 1-[6-(4,4-dimethylpiperazin-4-ium-1-yl)naphthalen-2-yl]ethanone,iodide
    • 4-(6-Acetylnaphthalen-2-yl)-1,1-dimethylpiperazin-1-ium iodide
    • DTXSID40762498
    • 106652-26-0
    • Inchi: 1S/C18H23N2O.HI/c1-14(21)15-4-5-17-13-18(7-6-16(17)12-15)19-8-10-20(2,3)11-9-19;/h4-7,12-13H,8-11H2,1-3H3;1H/q+1;/p-1
    • InChI Key: RCUKWYYXGJMTBU-UHFFFAOYSA-M
    • SMILES: [I-].O=C(C)C1C=CC2=C(C=1)C=CC(=C2)N1CC[N+](C)(C)CC1

Computed Properties

  • Exact Mass: 386.9051
  • Monoisotopic Mass: 410.08551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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